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Cat. No.: B572911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Ethyloxetan-3-amine, with CAS number 1341989-73-8, is a heterocyclic amine that has

garnered interest in medicinal chemistry and drug discovery as a versatile building block. Its

rigid oxetane core combined with a flexible ethylamine side chain offers unique structural

features for designing novel therapeutic agents. A thorough understanding of its physical

properties is crucial for its effective use in synthesis, formulation, and biological screening. This

technical guide provides a comprehensive overview of the known and predicted physical

properties of N-Ethyloxetan-3-amine, along with general experimental protocols for their

determination.

Core Physical and Chemical Properties
At room temperature, N-Ethyloxetan-3-amine is a liquid[1]. Commercially, it is available at

purities of 95% to 97%[1][2][3]. For optimal stability, it is recommended to be stored in a

refrigerator at 4°C[1][2].

Quantitative Physical Properties
A detailed compilation of the physical properties of N-Ethyloxetan-3-amine is presented in

Table 1. It is important to note that while some properties are confirmed, others are predicted

due to the limited availability of experimentally determined data in peer-reviewed literature.
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Property Value Source Notes

Molecular Formula C₅H₁₁NO
--INVALID-LINK--, --

INVALID-LINK--
-

Molecular Weight 101.15 g/mol
--INVALID-LINK--, --

INVALID-LINK--
-

IUPAC Name
N-ethyloxetan-3-

amine
--INVALID-LINK-- -

CAS Number 1341989-73-8 --INVALID-LINK-- -

Physical State Liquid --INVALID-LINK-- At room temperature

Boiling Point 145.2 ± 25.0 °C Predicted (ACD/Labs) At 760 mmHg

Density 0.945 ± 0.06 g/cm³ Predicted (ACD/Labs) At 20 °C

Refractive Index 1.448 Predicted (ACD/Labs) At 20 °C

pKa 9.45 ± 0.10 Predicted (ACD/Labs) Most basic

LogP 0.25
Predicted

(ChemAxon)
-

Solubility
Soluble in water and

polar organic solvents

General property of

low molecular weight

amines

Experimental data not

available

Experimental Protocols
Detailed experimental procedures are essential for verifying the physical properties of N-
Ethyloxetan-3-amine, especially when relying on new batches or scaling up reactions. Below

are generalized protocols for determining key physical constants for liquid amines.

Determination of Boiling Point (Micro Method)
The micro boiling point determination is suitable for small sample volumes.

Apparatus:
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Thiele tube or melting point apparatus with a heating block

Thermometer

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or hot plate)

Mineral oil or silicone oil

Procedure:

Attach the small test tube containing 0.2-0.5 mL of N-Ethyloxetan-3-amine to the

thermometer using a rubber band or wire.

Place the sealed capillary tube into the test tube with the open end submerged in the liquid.

Immerse the assembly into the Thiele tube or heating block filled with oil, ensuring the

sample is level with the thermometer bulb.

Heat the apparatus gently. A stream of bubbles will emerge from the capillary tube as the air

inside expands.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density
The density of a liquid can be accurately measured using a pycnometer or a digital

densitometer.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume
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Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

N-Ethyloxetan-3-amine sample

Distilled water

Procedure (using a pycnometer):

Clean and dry the pycnometer thoroughly and record its empty weight (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20°C) until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer

filled with water (m₂).

Empty and dry the pycnometer. Fill it with N-Ethyloxetan-3-amine, allow it to equilibrate to

the bath temperature, adjust the volume, and weigh it (m₃).

The density (ρ) of the sample is calculated using the following formula: ρ_sample = [(m₃ -

m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density of water at the measurement

temperature.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

valuable parameter for purity assessment.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Light source (sodium lamp or internal light source)

N-Ethyloxetan-3-amine sample
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Dropper

Lens cleaning tissue and a suitable solvent (e.g., ethanol or acetone)

Procedure:

Turn on the refractometer and the circulating water bath to bring the prisms to the desired

temperature (e.g., 20°C).

Clean the surfaces of the prisms with a suitable solvent and lens tissue.

Apply a few drops of the N-Ethyloxetan-3-amine sample onto the lower prism using a

dropper.

Close the prisms firmly.

Adjust the refractometer to bring the dividing line between the light and dark fields into the

center of the crosshairs.

If a colored band appears, adjust the compensator to achieve a sharp, achromatic line.

Read the refractive index from the scale.

Physicochemical Characterization Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a novel compound like N-Ethyloxetan-3-amine. This workflow ensures that

critical data for research and development are systematically collected and analyzed.
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Stability and Safety
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Structure Verification (NMR, IR, MS)

If pure

Boiling Point Density Refractive Index

Solubility Profiling
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Thermal Stability (TGA/DSC)

Chemical Stability (pH, light)

Preliminary Safety Assessment

Formulation Studies Biological Screening
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Caption: Physicochemical Characterization Workflow for N-Ethyloxetan-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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